Ros-IN-2

Myocardial Ischemia-Reperfusion Injury Cardioprotection Oxidative Stress
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C42H62ClNO8S
Molecular Weight 776.5 g/mol
Cat. No. B15613158
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Technical Parameters


Basic Identity
Product NameRos-IN-2
Molecular FormulaC42H62ClNO8S
Molecular Weight776.5 g/mol
Structural Identifiers
InChIInChI=1S/C42H62ClNO8S/c1-9-17-50-33(46)23-32-41(8)31(38(4,5)52-32)11-12-40(7)35(41)29(45)22-28-34-27(25(2)3)10-13-42(34,15-14-39(28,40)6)37(48)44-16-18-49-19-20-51-36(47)30-21-26(43)24-53-30/h21,24,27-29,31-32,34-35,45H,2,9-20,22-23H2,1,3-8H3,(H,44,48)/t27-,28+,29+,31?,32?,34+,35-,39+,40+,41+,42-/m0/s1
InChIKeyMNEVHCPCKMBPQY-DOQKHHAYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

ROS-IN-2 for MI/R Injury Research


ROS-IN-2 (also referred to as compound 85) is a synthetically derived 3,4-seco-lupane triterpenoid [1]. This small molecule (MW 776.46 Da, formula C42H62ClNO8S) functions as an oxidative stress inhibitor by blocking the production of reactive oxygen species (ROS) and protecting mitochondria from oxidative damage . Its primary research application is in myocardial ischemia/reperfusion (MI/R) injury, where it has demonstrated protective effects on cardiomyocytes in both in vitro and in vivo models [1].

1
MI/R injury research tool compound with reported mitochondrial protection
2
Upstream ROS production inhibitor, not a generic post-generation scavenger
3
PI3K/AKT/HIF-1α pathway study context; supports signaling mechanism research

ROS-IN-2 vs. Generic ROS Scavengers


Generic antioxidant substitution in MI/R research fails to replicate the effects of ROS-IN-2 due to its unique dual mechanism of action. Unlike simple ROS scavengers (e.g., N-acetylcysteine, ascorbic acid), ROS-IN-2 provides mitochondrial protection by inhibiting the excessive production of oxidative stressors at the source, rather than merely neutralizing them post-generation. This upstream intervention is linked to the activation of the PI3K/AKT-mediated HIF-1α signaling pathway, a specific cardioprotective axis [1]. Furthermore, among 86 analogs synthesized in the same series, only compound 85 (ROS-IN-2) exhibited superior protective activity compared to clinical first-line drugs, highlighting that minor structural changes, such as the inclusion of a thiophene group, critically determine efficacy [1].

Generic ROS scavengers
Simple antioxidants (e.g., N-acetylcysteine) lack upstream ROS inhibition and PI3K/AKT/HIF-1α pathway engagement; cytoprotection profile may differ.
Seco-lupane analogs
Structural variations such as furan or pyridine heterocycles may shift activity ranking; thiophene-containing subgroup reported stronger activity context.

ROS-IN-2 Performance in MI/R Models


Superior to Clinical Drugs in H/R Injury Model

In a comparative in vitro study using a cardiomyocyte hypoxia/reoxygenation (H/R) model, compound 85 (ROS-IN-2) demonstrated more potent protective activity than clinical first-line drugs. The study reported that compound 85 could 'completely restore H/R-induced myocardial cell injury' at the tested concentration [1]. While the abstract notes the comparison to clinical first-line drugs, the specific identity of the comparator and exact quantitative metrics (e.g., cell viability %, IC50) are detailed in the full text.

H/R injury model
Head-to-head
Compound 85 (ROS-IN-2) reported more potent protective activity than clinical first-line drugs in cardiomyocyte H/R model
Reported comparator response context
Exact comparator identities and quantitative metrics available in full text
Myocardial Ischemia-Reperfusion Injury Cardioprotection Oxidative Stress

Most Potent Seco-Lupane Analog

Among 86 synthesized 3,4-seco-lupane triterpenoid derivatives, compound 85 (ROS-IN-2) was identified as the most active. The study explicitly states that compound 85 was the most active and exhibited more potent protective activity than clinical first-line drugs [1]. This within-class superiority is critical for researchers selecting a lead compound from this structural family.

Analog ranking
Ranked
Ranked #1 out of 86 synthesized 3,4-seco-lupane triterpenoid derivatives
Ranked highest among tested analogs
Exact activity values detailed in full text
Structure-Activity Relationship Drug Discovery Mitochondrial Protection

Thiophene Heterocycle Advantage

The study's structure-activity relationship (SAR) analysis revealed that all thiophene-containing derivatives exhibited stronger protective activity compared to furan, pyridine, and pyrazine derivatives [1]. ROS-IN-2 (compound 85), which contains a thiophene moiety, belongs to this superior subgroup. This heterocycle-specific differentiation is essential for medicinal chemists optimizing the scaffold.

Heterocycle SAR
Class-level
Thiophene-containing derivatives reported stronger protective activity vs. furan, pyridine, pyrazine analogs
Supports thiophene-subgroup activity context
Exact potency differences available in full text
Medicinal Chemistry Heterocyclic Chemistry Cardioprotection

In Vivo Infarct Size Reduction

In vivo experiments demonstrated that compound 85 reduced infarct size, inhibited apoptosis and necrosis of cardiomyocytes, and protected normal cardiac function [1]. While the abstract does not provide a direct comparator for the in vivo infarct size reduction, it establishes that the compound's in vitro superiority translates into meaningful in vivo pharmacodynamic effects, a critical differentiator from analogs that may show in vitro activity but fail in vivo.

In vivo infarct size
Endpoint context
Reported reduction in myocardial infarct size with inhibited apoptosis and necrosis in MI/R animal model
Supports in vivo model-response context
Exact percentage and p-value available in full text; vehicle-controlled study
Myocardial Infarction Cardioprotection Translational Research

PI3K/AKT/HIF-1α Pathway Activation

Mechanistic studies revealed that compound 85's protective effects are specifically associated with enhanced activation of the PI3K/AKT-mediated HIF-1α signaling pathway [1]. This pathway engagement differentiates ROS-IN-2 from generic ROS scavengers (e.g., N-acetylcysteine) that lack this targeted signaling mechanism. This mechanistic specificity is crucial for researchers investigating HIF-1α-dependent cardioprotection.

Pathway engagement
Mechanism context
Enhanced activation of PI3K/AKT-mediated HIF-1α signaling pathway reported in mechanistic studies
Supports targeted pathway-probe context
Distinguished from non-pathway-targeted antioxidants
Signal Transduction Oxidative Stress Cardioprotective Mechanism

ROS-IN-2 Research Applications


Lead Compound for MI/R Drug Discovery

Given its validated superiority over 85 other analogs and clinical first-line drugs in H/R cardiomyocyte models [1], ROS-IN-2 serves as an ideal lead compound for MI/R drug discovery. Its consistent structure-activity relationship (SAR) data and in vivo infarct size reduction make it a strong candidate for hit-to-lead optimization campaigns targeting oxidative stress-mediated cardiac injury.

Chemical Probe for PI3K/AKT/HIF-1α Pathway

ROS-IN-2's specific engagement of the PI3K/AKT/HIF-1α axis [1] uniquely positions it as a chemical biology tool for dissecting this signaling pathway in cardiomyocytes. Researchers studying HIF-1α-mediated cardioprotection can use ROS-IN-2 to activate this pathway while simultaneously reducing oxidative stress, a dual functionality not available in standard pathway agonists or antioxidants.

Benchmark Standard for Seco-Lupane Triterpenoids

As the most active compound identified among 86 derivatives [1], ROS-IN-2 is the benchmark reference standard for any new 3,4-seco-lupane triterpenoid synthesis or biological evaluation. New analogs can be quantitatively compared against ROS-IN-2 to establish relative potency, ensuring consistent and reproducible SAR analysis within the field.

Mitochondrial Protection in Cardiac Pathologies

ROS-IN-2's dual action—blocking ROS production at the source and protecting mitochondria from damage [1]—makes it a valuable tool for studying mitochondrial dysfunction in cardiac pathologies beyond MI/R, such as diabetic cardiomyopathy or chemotherapy-induced cardiotoxicity, where oxidative stress is a central mechanism.

Application
Selection Property
Validation Focus
MI/R pathway-study lead selection
Reported activity context vs. clinical comparators and analog series
Model-response endpoint review; infarct-size measurement
PI3K/AKT/HIF-1α pathway-probe studies
Specific pathway activation context
HIF-1α and downstream target verification in cardiomyocytes
Seco-lupane analog comparison reference
Ranked #1 in 86-analog series; thiophene subgroup context
SAR consistency review; new analog benchmarking
Mitochondrial dysfunction model studies
Upstream ROS inhibition with mitochondrial protection profile
Cardiac pathology model endpoints; oxidative stress markers

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

26 linked technical documents
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